1-Methylguanosine 1-Methylguanosine Guanosine, 1-methyl- is a purine nucleoside.
Brand Name: Vulcanchem
CAS No.: 2140-65-0
VCID: VC20815847
InChI: InChI=1S/C11H15N5O5/c1-15-9(20)5-8(14-11(15)12)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14)
SMILES: CN1C(=O)C2=C(N=C1N)N(C=N2)C3C(C(C(O3)CO)O)O
Molecular Formula: C11H15N5O5
Molecular Weight: 297.27 g/mol

1-Methylguanosine

CAS No.: 2140-65-0

Cat. No.: VC20815847

Molecular Formula: C11H15N5O5

Molecular Weight: 297.27 g/mol

* For research use only. Not for human or veterinary use.

1-Methylguanosine - 2140-65-0

Specification

Description Guanosine, 1-methyl- is a purine nucleoside.
CAS No. 2140-65-0
Molecular Formula C11H15N5O5
Molecular Weight 297.27 g/mol
IUPAC Name 2-amino-9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methylpurin-6-one
Standard InChI InChI=1S/C11H15N5O5/c1-15-9(20)5-8(14-11(15)12)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14)
Standard InChI Key UTAIYTHAJQNQDW-UHFFFAOYSA-N
Isomeric SMILES CN1C(=O)C2=C(N=C1N)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
SMILES CN1C(=O)C2=C(N=C1N)N(C=N2)C3C(C(C(O3)CO)O)O
Canonical SMILES CN1C(=O)C2=C(N=C1N)N(C=N2)C3C(C(C(O3)CO)O)O

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